Cas no 1476-23-9 (Allyl Isocyanate)
Allyl Isocyanate structure
Product Name:Allyl Isocyanate
CAS No:1476-23-9
MF:C4H5NO
MW:83.0886008739471
MDL:MFCD00002044
CID:41439
PubChem ID:15123
Update Time:2025-08-03
Allyl Isocyanate Chemical and Physical Properties
Names and Identifiers
-
- ALLYL ISOCYANATE
- 1-propene,3-isocyanato-
- 3-isocyanato-1-propen
- isocyanated’allyle
- isocyanicacid,allylester
- isocyanate isocyanate d'allyle
- 3-Isocyanato-1-propene
- 3-Isocyanatoprop-1-ene
- ALLYL ISOCYATE
- 2-Propenyl isocyanate
- BRN 0506106
- NSC 96964
- MFCD00002044
- F2190-0558
- Propene, 3-isocyanato-
- UNII-DK4CJU9MCX
- ALLylisoCYANATE
- ISOCYANIC ACID, ALLYL ESTER
- InChI=1/C4H5NO/c1-2-3-5-4-6/h2H,1,3H
- J-008376
- CHEBI:192403
- DK4CJU9MCX
- WLN: OCN2U1
- 1-Propene, 3-isocyanato-
- DTXSID8061719
- NSC96964
- Allyl isocyanate, 98%
- NSC-96964
- 1476-23-9
- BB 0260144
- F81512
- prop-1-en-3yl isocyanate
- FT-0615921
- EN300-148061
- AKOS005141683
- prop-1-en-3-yl isocyanate
- ?ALLYL ISOCYANATE
- Allyl isocyanate, 96%
- STK503764
- 4-04-00-01081 (Beilstein Handbook Reference)
- DTXCID3034797
- Allyl Isocyanate
-
- MDL： MFCD00002044
- Inchi： 1S/C4H5NO/c1-2-3-5-4-6/h2H,1,3H2
- InChI Key： HXBPYFMVGFDZFT-UHFFFAOYSA-N
- SMILES： O=C=NCC=C
- BRN： 506106
Computed Properties
- Exact Mass: 83.03710
- Monoisotopic Mass: 83.037114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 81.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Pale yellow liquid.
- Density: 0.94 g/mL at 25 °C(lit.)
- Boiling Point: 87-89 °C(lit.)
- Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c - Refractive Index: n20/D 1.417(lit.)
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 29.43000
- LogP: 0.50820
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable.
Allyl Isocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H226-H301 + H311 + H331-H315-H317-H319-H334
- Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
- Hazardous Material transportation number：UN 3080 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 10-23/24/25-34-42/43
- Safety Instruction： S23-S26-S36/37/39-S45
- FLUKA BRAND F CODES：9-21-19
- RTECS：NQ8175000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：3
- HazardClass：3
- PackingGroup：III
- TSCA：y
- Storage Condition：2-8°C
Allyl Isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Allyl Isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A167384-100g |
Allyl isocyanate |
1476-23-9 | 98% | 100g |
￥8,999.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A167384-1g |
Allyl Isocyanate |
1476-23-9 | 98% | 1g |
¥308.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A167384-25g |
Allyl isocyanate |
1476-23-9 | 98% | 25g |
￥3,199.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A167384-5g |
Allyl Isocyanate |
1476-23-9 | 98% | 5g |
¥1339.90 | 2023-09-04 | |
| TRC | A791920-500mg |
Allyl isocyanate |
1476-23-9 | 500mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A791920-1g |
Allyl isocyanate |
1476-23-9 | 1g |
$ 70.00 | 2022-06-07 | ||
| TRC | A791920-2.5g |
Allyl isocyanate |
1476-23-9 | 2.5g |
$ 110.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RA844-1g |
Allyl Isocyanate |
1476-23-9 | 98% | 1g |
￥467.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RA844-200mg |
Allyl Isocyanate |
1476-23-9 | 98% | 200mg |
￥141.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 243272-5G |
Allyl Isocyanate |
1476-23-9 | 5g |
¥1099.57 | 2023-12-09 |
Allyl Isocyanate Related Literature
-
Yoshiyasu Ichikawa,Ken Okumura,Yasunori Matsuda,Tomoyuki Hasegawa,Mitsuhiro Nakamura,Aya Fujimoto,Toshiya Masuda,Keiji Nakano,Hiyoshizo Kotsuki Org. Biomol. Chem. 2012 10 614
-
Geethika K. Weragoda,Rowan L. Pilkington,Anastasios Polyzos,Richard A. J. O'Hair Org. Biomol. Chem. 2018 16 9011
-
Geethika K. Weragoda,Rowan L. Pilkington,Anastasios Polyzos,Richard A. J. O'Hair Org. Biomol. Chem. 2018 16 9011
-
Aleksandra Narczyk,Micha? Pieczykolan,Sebastian Stecko Org. Biomol. Chem. 2018 16 3921
-
Astrid Quaak,Quinten Thijssen,Sandra Van Vlierberghe Polym. Chem. 2023 14 3392
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